N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine
Description
N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine, also known as CP-122,288, is a chemical compound that belongs to the pteridine family. It has been extensively studied for its potential use as a therapeutic agent in various diseases, including depression, anxiety, and schizophrenia.
Scientific Research Applications
Synthesis and Anticonvulsant Evaluation
A study by Ghodke et al. (2017) details the microwave-assisted synthesis of a series of compounds with structural similarities, focusing on their anticonvulsant activities. Such methodologies could be relevant for synthesizing and evaluating the anticonvulsant potential of "N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine" (Ghodke et al., 2017).
Antimycobacterial Agents
Biava et al. (2008) explored 1,5-Diphenylpyrrole derivatives for their antimycobacterial activity, which highlights the importance of structural modifications on biological activities. This approach might inform research into "N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine" for potential antimycobacterial applications (Biava et al., 2008).
Pteridine Derivatives
Albert (1979) reported on the synthesis of various pteridin-4-one derivatives, providing insights into synthetic routes that could be applicable to the synthesis of "N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine". This work underlines the chemical flexibility and potential applications of pteridine derivatives in medicinal chemistry (Albert, 1979).
Crystal Structure Analysis
Repich et al. (2017) synthesized and analyzed the crystal structure of a triazolopyrimidin-amine derivative, which could be a structural analog. Their work demonstrates the importance of understanding the molecular and crystal structures for potential applications in material science or drug design (Repich et al., 2017).
Radical Scavengers and Anti-inflammatory Properties
Pontiki et al. (2015) synthesized a series of N-substituted 2,4-diaminopteridines, evaluating them as antioxidants and for their anti-inflammatory properties. This study suggests potential therapeutic applications for structurally related compounds like "N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine" in combating diseases involving oxidative stress (Pontiki et al., 2015).
properties
IUPAC Name |
N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN7/c23-16-6-8-17(9-7-16)26-21-19-20(25-11-10-24-19)27-22(28-21)30-14-12-29(13-15-30)18-4-2-1-3-5-18/h1-11H,12-15H2,(H,25,26,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJBQRZGOMWKSJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=NC4=NC=CN=C4C(=N3)NC5=CC=C(C=C5)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)-2-(4-phenylpiperazin-1-yl)pteridin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methyl-6,7-dihydrobenzo[d]isoxazol-4-ol](/img/structure/B2440448.png)
![2-(4-chlorophenoxy)-1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone](/img/structure/B2440449.png)
![N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-2-methoxybenzamide](/img/structure/B2440450.png)
![(2E)-3-[4-({4-[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)ethyl]piperazin-1-yl}sulfonyl)phenyl]prop-2-enoic acid](/img/structure/B2440451.png)
![N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide](/img/structure/B2440458.png)
![1-(adamantan-1-yl)-3-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}urea](/img/structure/B2440459.png)
![[5-bromo-4-morpholino-6-oxo-1(6H)-pyridazinyl]methyl acetate](/img/structure/B2440466.png)
![2-chloro-N-[2-(4-methylpiperidin-1-yl)propyl]pyridine-3-carboxamide](/img/structure/B2440468.png)
![N-(benzo[d]thiazol-5-yl)-3-((4-fluorophenyl)sulfonyl)propanamide](/img/structure/B2440470.png)